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  4. Dimethyl 5-[2,5-dimethyl-3-[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate
Dimethyl 5-[2,5-dimethyl-3-[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate Dimethyl 5-[2,5-dimethyl-3-[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate
Brand Name: Vulcanchem
CAS No.: 315692-01-4
VCID: VC0381087
InChI: InChI=1S/C26H22N4O5S2/c1-14-9-19(15(2)29(14)18-11-16(23(32)34-3)10-17(12-18)24(33)35-4)21(31)13-36-25-27-28-26-30(25)20-7-5-6-8-22(20)37-26/h5-12H,13H2,1-4H3
SMILES: CC1=CC(=C(N1C2=CC(=CC(=C2)C(=O)OC)C(=O)OC)C)C(=O)CSC3=NN=C4N3C5=CC=CC=C5S4
Molecular Formula: C26H22N4O5S2
Molecular Weight: 534.6g/mol

Dimethyl 5-[2,5-dimethyl-3-[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate

CAS No.: 315692-01-4

Main Products

VCID: VC0381087

Molecular Formula: C26H22N4O5S2

Molecular Weight: 534.6g/mol

Dimethyl 5-[2,5-dimethyl-3-[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate - 315692-01-4

CAS No. 315692-01-4
Product Name Dimethyl 5-[2,5-dimethyl-3-[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate
Molecular Formula C26H22N4O5S2
Molecular Weight 534.6g/mol
IUPAC Name dimethyl 5-[2,5-dimethyl-3-[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate
Standard InChI InChI=1S/C26H22N4O5S2/c1-14-9-19(15(2)29(14)18-11-16(23(32)34-3)10-17(12-18)24(33)35-4)21(31)13-36-25-27-28-26-30(25)20-7-5-6-8-22(20)37-26/h5-12H,13H2,1-4H3
Standard InChIKey NWPGLNDKYSLQRD-UHFFFAOYSA-N
SMILES CC1=CC(=C(N1C2=CC(=CC(=C2)C(=O)OC)C(=O)OC)C)C(=O)CSC3=NN=C4N3C5=CC=CC=C5S4
Canonical SMILES CC1=CC(=C(N1C2=CC(=CC(=C2)C(=O)OC)C(=O)OC)C)C(=O)CSC3=NN=C4N3C5=CC=CC=C5S4
PubChem Compound 1742383
Last Modified Nov 11 2021
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